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Compound of Interest

Compound Name:
Cyclopentadienyl titanium

trichloride

Cat. No.: B8495237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cyclopentadienyl titanium trichloride, with the chemical formula (C₅H₅)TiCl₃ (commonly

abbreviated as CpTiCl₃), is an organotitanium compound that has garnered significant interest

for its versatile applications in catalysis and potential as a medicinal agent. This technical guide

provides an in-depth review of its synthesis, physicochemical properties, and key applications,

with a focus on its role in syndiotactic polystyrene polymerization and its emerging potential in

cancer therapy.

Physicochemical Properties
CpTiCl₃ is a moisture-sensitive, orange crystalline solid.[1][2] It adopts a "piano stool"

geometry, a common structural motif for half-sandwich complexes. Key physicochemical

properties are summarized in the table below.
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Property Value Reference(s)

Chemical Formula C₅H₅Cl₃Ti [1]

Molar Mass 219.31 g/mol [1]

Appearance
Orange solid / Yellow-orange

crystalline powder
[1][2]

Melting Point 210 °C (decomposes) [1]

Density 1.768 g/cm³ [1]

Solubility Reacts with water [2]

CAS Number 1270-98-0 [1]

Synthesis of Cyclopentadienyl Titanium Trichloride
Several synthetic routes to CpTiCl₃ have been established. The choice of method often

depends on the desired purity and scale of the reaction.

Experimental Protocol: Synthesis from Titanocene
Dichloride and Titanium Tetrachloride
One common laboratory-scale synthesis involves the redistribution reaction between

titanocene dichloride ((C₅H₅)₂TiCl₂) and titanium tetrachloride (TiCl₄).[1]

Procedure:

In a dry, inert atmosphere (e.g., a glovebox or under argon), combine titanocene dichloride

and titanium tetrachloride in a suitable solvent such as xylene.

The reaction mixture is typically stirred at reflux for several hours.

Upon cooling, the product, CpTiCl₃, precipitates as a crystalline solid.

The solid is collected by filtration, washed with a non-polar solvent (e.g., hexane) to remove

any unreacted starting materials, and dried under vacuum.
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Synthesis of CpTiCl₃ via redistribution reaction.

Catalytic Applications: Syndiotactic Polystyrene
Polymerization
CpTiCl₃, in combination with a cocatalyst, typically methylaluminoxane (MAO), is a highly

effective catalyst for the syndiospecific polymerization of styrene, producing syndiotactic

polystyrene (sPS).[3][4] This crystalline polymer possesses a high melting point (around 270

°C), excellent chemical resistance, and desirable dielectric properties, making it a valuable

engineering thermoplastic.[4]

The catalytic activity and properties of the resulting polymer are influenced by various factors,

including the catalyst structure, cocatalyst, and polymerization conditions. The active species is

believed to be a Ti(III) cation, formed by the reduction and alkylation of the Ti(IV) precursor by

MAO.[4]

Experimental Protocol: Styrene Polymerization
Procedure:

A reaction vessel is charged with a solvent (e.g., toluene) and the desired amount of styrene

monomer under an inert atmosphere.

The cocatalyst, methylaluminoxane (MAO), is added to the reactor.

The CpTiCl₃ catalyst, dissolved in a suitable solvent, is then introduced to initiate the

polymerization.

The reaction is allowed to proceed for a specified time at a controlled temperature.
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The polymerization is terminated by the addition of an alcohol (e.g., methanol).

The resulting polymer is precipitated, washed, and dried to determine the yield and

subsequently characterized.
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Workflow for syndiotactic polystyrene synthesis.

Catalytic Performance Data
The following table summarizes representative data for styrene polymerization catalyzed by

CpTiCl₃ and its derivatives under various conditions.
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Catal
yst

Cocat
alyst

Al/Ti
Ratio

Temp
(°C)

Activi
ty (kg
sPS/
mol
Ti·h)

Syndi
otacti
city
(%)

Mw (
g/mol
)

Mn (
g/mol
)

MWD
(Mw/
Mn)

Refer
ence(
s)

P-

CpTiCl

₃

MAO - 70 1.48 96
190,34

9
52,564 3.6 [5]

CpTiCl

₃
MAO 1500 - - - - - - [3]

Indeny

l-TiCl₃
MAO 1500 - - - - - - [3]

Cp*Ti

Cl₃
MAO 4000 - - - 40,304 17,098 2.3 [5]

Note: "P-" indicates a polymer-supported catalyst. Cp represents the

pentamethylcyclopentadienyl ligand.*

Anticancer Applications
Titanocene compounds, including derivatives of CpTiCl₃, have been investigated for their

potential as anticancer agents. Their mechanism of action is believed to be distinct from that of

platinum-based drugs.[6] While specific data for CpTiCl₃ is limited in the public domain, studies

on related titanocenes provide insights into their potential biological activity.

The cytotoxic effect of titanocenes is thought to be mediated by their interaction with cellular

macromolecules, leading to the induction of apoptosis (programmed cell death).[6] This

process often involves the activation of a cascade of enzymes called caspases.[6]

Proposed Mechanism of Action
The anticancer activity of titanocene derivatives is hypothesized to involve several steps,

including hydrolysis, interaction with proteins like transferrin for cellular uptake, and ultimately,
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interaction with DNA or other cellular targets to trigger apoptosis. The induction of apoptosis by

some titanocenes has been shown to be caspase-dependent.[6]

While a specific, detailed signaling pathway for CpTiCl₃-induced apoptosis is not yet fully

elucidated, a generalized pathway based on related metal-based anticancer agents suggests

the involvement of key cellular processes.
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Generalized anticancer mechanism of titanocenes.

Cytotoxicity Data
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The following table presents IC₅₀ values for various titanocene compounds against different

cancer cell lines, providing a context for the potential anticancer activity of this class of

molecules. It is important to note that these values are for titanocene derivatives and not

specifically for CpTiCl₃ unless stated.

Compound Cell Line IC₅₀ (µM) Reference(s)

Titanocene Y
A431 (epidermoid

carcinoma)
~18 [6]

Cisplatin
A431 (epidermoid

carcinoma)
~23 [6]

Titanocene C
Various human tumor

cell lines
Mean: 48.3 ± 32.5 [7]

Conclusion
Cyclopentadienyl titanium trichloride is a versatile organometallic compound with significant

applications in catalysis, particularly in the production of syndiotactic polystyrene. Its synthesis

is well-established, and its catalytic behavior has been extensively studied. Furthermore, the

broader class of titanocene compounds, to which CpTiCl₃ belongs, shows promise as a

platform for the development of novel anticancer therapeutics with mechanisms of action

distinct from traditional platinum-based drugs. Further research into the specific biological

activity and signaling pathways of CpTiCl₃ and its derivatives is warranted to fully realize its

potential in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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